Cas no 2375195-81-4 ((4-Bromonorbornan-1-yl)methanol)

• Product Name: (4-Bromonorbornan-1-yl)methanol
• CAS No: 2375195-81-4
• MF: C₈H₁₃BrO
• MW: 205.092221975327
• CID: 6787969
• PubChem ID: 154729973
• Update Time: 2026-03-12

(4-Bromonorbornan-1-yl)methanol Chemical and Physical Properties

Names and Identifiers

• F98314
• (4-Bromonorbornan-1-yl)methanol
• MFCD32173418
• 2375195-81-4
• (4-Bromobicyclo[2.2.1]heptan-1-yl)methanol

• Inchi： 1S/C8H13BrO/c9-8-3-1-7(5-8,6-10)2-4-8/h10H,1-6H2
• InChI Key： XAMPMGGDNJUILO-UHFFFAOYSA-N
• SMILES： BrC12CCC(CO)(CC1)C2

Computed Properties

• Exact Mass: 204.01498g/mol
• Monoisotopic Mass: 204.01498g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 20.2Ų

Additional information on (4-Bromonorbornan-1-yl)methanol

(4-Bromonorbornan-1-yl)methanol: A Comprehensive Overview

The compound (4-Bromonorbornan-1-yl)methanol, identified by the CAS number 2375195-81-4, is a significant molecule in the field of organic chemistry. This compound is characterized by its unique structure, which combines a norbornane framework with a bromine substituent and a methanol group. The norbornane system, a bicyclic structure, is known for its stability and versatility in various chemical reactions. The presence of bromine at the 4-position introduces additional reactivity, making this compound a valuable substrate in synthetic chemistry.

Recent studies have highlighted the potential of (4-Bromonorbornan-1-yl)methanol in the synthesis of complex molecules. Researchers have utilized its structure to explore novel pathways in total synthesis, particularly in the construction of natural product analogs. The methanol group serves as an excellent leaving group under certain reaction conditions, enabling the formation of diverse derivatives. For instance, substitution reactions involving this compound have been employed to generate brominated norbornane derivatives with tailored electronic and steric properties.

In addition to its synthetic applications, (4-Bromonorbornan-1-yl)methanol has been studied for its potential in materials science. The compound's rigid bicyclic structure and bromine substituent make it an interesting candidate for the development of advanced materials, such as high-performance polymers or optoelectronic devices. Recent research has focused on its ability to participate in polymerization reactions, leading to materials with enhanced mechanical and thermal properties.

The synthesis of (4-Bromonorbornan-1-yl)methanol typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the bromination of norbornane derivatives followed by hydroxylation to introduce the methanol group. These steps are often optimized to maximize yield and purity, ensuring that the final product meets the high standards required for subsequent applications.

From a structural standpoint, (4-Bromonorbornan-1-yl)methanol exhibits a fascinating balance between rigidity and flexibility. The norbornane framework provides a rigid scaffold, while the methanol group introduces some degree of flexibility. This combination allows the molecule to participate in a wide range of chemical transformations, making it a versatile building block in organic synthesis.

In conclusion, (4-Bromonorbornan-1-yl)methanol is a compound of significant interest due to its unique structure and diverse applications. Its role in synthetic chemistry, materials science, and beyond continues to evolve as researchers uncover new possibilities for this intriguing molecule.